(Z)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-fluoro-2-nitrophenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluoro-2-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H15FN4O4S/c1-28-18-6-3-12(7-19(18)29-2)16-11-30-20(24-16)13(9-22)10-23-15-5-4-14(21)8-17(15)25(26)27/h3-8,10-11,23H,1-2H3/b13-10-
• InChI Key: KZYCZYXYWFGMRZ-RAXLEYEMSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)F)[N+](=O)[O-])C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\NC3=C(C=C(C=C3)F)[N+](=O)[O-])/C#N)OC
• Molecular Formula: C20H15FN4O4S
• Molecular Weight: 426.4 g/mol

Description

“(Z)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-fluoro-2-nitrophenyl)amino)acrylonitrile” is a chemical compound with the molecular formula C20H15FN4O4S. It is a versatile material used in scientific research and exhibits intriguing properties due to its unique structure. This makes it suitable for various applications such as drug discovery, materials science, and organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiazole ring attached to a phenyl ring with two methoxy groups. Additionally, it has a nitrophenyl ring with a fluorine atom and an acrylonitrile group. The exact spatial arrangement of these groups would require more detailed structural data such as crystallographic studies or advanced spectroscopic analysis.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C20H15FN4O4S, an average mass of 426.421 Da, and a monoisotopic mass of 426.079803 Da. Additional physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the search results.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Acrylonitrile Derivatives Synthesis : Studies on acrylonitrile derivatives, such as the work by Frolov et al. (2005), highlight methods for synthesizing acrylonitrile compounds with specific substitutions, which can be crucial for developing novel materials or pharmaceuticals. These methods could potentially apply to synthesizing variants of the compound of interest (Frolov et al., 2005).

• Photoisomerization and Optical Properties : Research on compounds with acrylonitrile groups, such as the study by Szukalski et al. (2015), explores their photoisomerization properties, which can have applications in developing photo-responsive materials. Such properties could be relevant for the compound , given its acrylonitrile and aromatic components (Szukalski et al., 2015).

Potential Applications in Material Science

• Organic Electronics and Photonic Materials : The study of acrylonitrile derivatives with specific aromatic substitutions, as in the work by Anandan et al. (2018), suggests applications in nonlinear optical materials and devices. This research area might be relevant for the compound of interest, considering its complex aromatic structure and potential for electronic interactions (Anandan et al., 2018).

• Piezochromic and Mechano-Fluorochromic Materials : Research on diphenylacrylonitrile derivatives, like the study by Ouyang et al. (2016), demonstrates their use in materials that change color under pressure, which can be applied in stress sensors and smart coatings. This application could be explored for the compound due to its structural similarity (Ouyang et al., 2016).